Cas no 86604-37-7 (2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile)

2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile is a heterocyclic organic compound featuring a thiophene core substituted with an amino group, a cyano group, and a 4-methylphenyl moiety. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its electron-rich thiophene ring and reactive functional groups enable diverse chemical transformations, including cyclization and coupling reactions. The compound’s stability and well-defined reactivity profile enhance its utility in precision synthesis. Researchers value it for its role in constructing complex molecular architectures, particularly in medicinal chemistry where thiophene derivatives exhibit significant biological activity. Proper handling and storage under inert conditions are recommended to maintain its integrity.

2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile structure

86604-37-7 structure

Product Name:2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile

CAS No:86604-37-7

MF:C₁₂H₁₀N₂S

MW:214.286201000214

MDL:MFCD02854965

CID:1853200

PubChem ID:11586552

Update Time:2025-06-07

2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarbonitrile, 2-amino-4-(4-methylphenyl)-
- 2-amino-4-(4-methylphenyl)thiophene-3-carbonitrile
- BBL021927
- BS-24254
- STK894644
- SCHEMBL15214875
- AB01331220-02
- S12249
- CHEMBL3444358
- AKOS000368983
- 2-Amino-4-(p-tolyl)thiophene-3-carbonitrile
- DTXSID70468996
- 2-AMINO-4-(4-METHYLPHENYL)-3-THIOPHENECARBONITRILE
- 2-amino-4-(4-methylphenyl)-3-thienyl cyanide
- MFCD02854965
- NCGC00338808-01
- 86604-37-7
- CS-0205979
- EN300-6502620
- 2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile
- MDL： MFCD02854965
- Inchi： 1S/C12H10N2S/c1-8-2-4-9(5-3-8)11-7-15-12(14)10(11)6-13/h2-5,7H,14H2,1H3
- InChI Key： HLSQWKBDECORJV-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C(=C1)C1C=CC(C)=CC=1)N

Computed Properties

Exact Mass: 214.05646950Da
Monoisotopic Mass: 214.05646950Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 78.1Å²

2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A578960-100mg	2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile	86604-37-7		100mg	$ 70.00	2022-06-08
TRC	A578960-500mg	2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile	86604-37-7		500mg	$ 230.00	2022-06-08
TRC	A578960-1g	2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile	86604-37-7		1g	$ 340.00	2022-06-08
Chemenu	CM363638-1g	2-Amino-4-(4-methylphenyl)-3-thiophenecarbonitrile	86604-37-7	95%+	1g	$253	2023-01-18
abcr	AB383840-1 g	2-Amino-4-(4-methylphenyl)thiophene-3-carbonitrile; .	86604-37-7		1g	€373.50	2023-04-25
abcr	AB383840-5 g	2-Amino-4-(4-methylphenyl)thiophene-3-carbonitrile; .	86604-37-7		5g	€1045.00	2023-04-25
abcr	AB383840-10 g	2-Amino-4-(4-methylphenyl)thiophene-3-carbonitrile; .	86604-37-7		10g	€1538.00	2023-04-25
abcr	AB383840-1g	2-Amino-4-(4-methylphenyl)thiophene-3-carbonitrile; .	86604-37-7		1g	€373.50	2025-04-16
abcr	AB383840-5g	2-Amino-4-(4-methylphenyl)thiophene-3-carbonitrile; .	86604-37-7		5g	€1045.00	2025-04-16
abcr	AB383840-10g	2-Amino-4-(4-methylphenyl)thiophene-3-carbonitrile; .	86604-37-7		10g	€1538.00	2025-04-16